ethyl (5Z)-5-[[4-[(2-fluorophenyl)methoxy]phenyl]methylidene]-2-(4-methylanilino)-4-oxothiophene-3-carboxylate

• Molecular Formula: C28H24FNO4S
• Molecular Weight: 489.6 g/mol
• IUPAC Name: ethyl (5Z)-5-[[4-[(2-fluorophenyl)methoxy]phenyl]methylidene]-2-(4-methylanilino)-4-oxothiophene-3-carboxylate
• InChI: InChI=1S/C28H24FNO4S/c1-3-33-28(32)25-26(31)24(35-27(25)30-21-12-8-18(2)9-13-21)16-19-10-14-22(15-11-19)34-17-20-6-4-5-7-23(20)29/h4-16,30H,3,17H2,1-2H3/b24-16-
• InChI Key: RNZIGKADXHIIMW-JLPGSUDCSA-N
• Isomeric SMILES: CCOC(=O)C1=C(S/C(=C\C2=CC=C(C=C2)OCC3=CC=CC=C3F)/C1=O)NC4=CC=C(C=C4)C
• SMILES: CCOC(=O)C1=C(SC(=CC2=CC=C(C=C2)OCC3=CC=CC=C3F)C1=O)NC4=CC=C(C=C4)C

Description

Ethyl (5Z)-5-[[4-[(2-fluorophenyl)methoxy]phenyl]methylidene]-2-(4-methylanilino)-4-oxothiophene-3-carboxylate, also known as EFMC, is a thiophene-based compound that has gained significant interest in the scientific community due to its potential applications in drug discovery and development. EFMC is a synthetic compound that is synthesized using a multi-step process, and its mechanism of action is not fully understood.

Mechanism of Action

The mechanism of action of ethyl (5Z)-5-[[4-[(2-fluorophenyl)methoxy]phenyl]methylidene]-2-(4-methylanilino)-4-oxothiophene-3-carboxylate is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways. ethyl (5Z)-5-[[4-[(2-fluorophenyl)methoxy]phenyl]methylidene]-2-(4-methylanilino)-4-oxothiophene-3-carboxylate has been shown to inhibit the activity of the enzyme topoisomerase II, which is involved in DNA replication and repair. ethyl (5Z)-5-[[4-[(2-fluorophenyl)methoxy]phenyl]methylidene]-2-(4-methylanilino)-4-oxothiophene-3-carboxylate has also been shown to inhibit the activity of the protein kinase CK2, which is involved in cell proliferation and survival. ethyl (5Z)-5-[[4-[(2-fluorophenyl)methoxy]phenyl]methylidene]-2-(4-methylanilino)-4-oxothiophene-3-carboxylate has also been shown to inhibit the activity of the protein kinase Akt, which is involved in cell survival and apoptosis.
Biochemical and Physiological Effects:
ethyl (5Z)-5-[[4-[(2-fluorophenyl)methoxy]phenyl]methylidene]-2-(4-methylanilino)-4-oxothiophene-3-carboxylate has been shown to exhibit several biochemical and physiological effects. ethyl (5Z)-5-[[4-[(2-fluorophenyl)methoxy]phenyl]methylidene]-2-(4-methylanilino)-4-oxothiophene-3-carboxylate has been shown to induce apoptosis in cancer cells, which is a process of programmed cell death. ethyl (5Z)-5-[[4-[(2-fluorophenyl)methoxy]phenyl]methylidene]-2-(4-methylanilino)-4-oxothiophene-3-carboxylate has also been shown to inhibit angiogenesis, which is the process of blood vessel formation. ethyl (5Z)-5-[[4-[(2-fluorophenyl)methoxy]phenyl]methylidene]-2-(4-methylanilino)-4-oxothiophene-3-carboxylate has also been shown to inhibit the migration and invasion of cancer cells, which is a process of cancer metastasis.

Advantages and Limitations for Lab Experiments

Ethyl (5Z)-5-[[4-[(2-fluorophenyl)methoxy]phenyl]methylidene]-2-(4-methylanilino)-4-oxothiophene-3-carboxylate has several advantages for lab experiments, including its high potency and selectivity. ethyl (5Z)-5-[[4-[(2-fluorophenyl)methoxy]phenyl]methylidene]-2-(4-methylanilino)-4-oxothiophene-3-carboxylate has also been shown to exhibit low toxicity in normal cells, making it a potential candidate for the development of new drugs. However, ethyl (5Z)-5-[[4-[(2-fluorophenyl)methoxy]phenyl]methylidene]-2-(4-methylanilino)-4-oxothiophene-3-carboxylate has several limitations for lab experiments, including its poor solubility and stability, which can affect its efficacy and bioavailability.

Future Directions

There are several future directions for the research of ethyl (5Z)-5-[[4-[(2-fluorophenyl)methoxy]phenyl]methylidene]-2-(4-methylanilino)-4-oxothiophene-3-carboxylate. One direction is the optimization of its synthesis method to improve its yield and purity. Another direction is the elucidation of its mechanism of action, which can provide insights into its potential applications in drug discovery and development. Another direction is the development of new derivatives of ethyl (5Z)-5-[[4-[(2-fluorophenyl)methoxy]phenyl]methylidene]-2-(4-methylanilino)-4-oxothiophene-3-carboxylate with improved potency and selectivity. Additionally, the development of new formulations of ethyl (5Z)-5-[[4-[(2-fluorophenyl)methoxy]phenyl]methylidene]-2-(4-methylanilino)-4-oxothiophene-3-carboxylate with improved solubility and stability can enhance its efficacy and bioavailability.

Synthesis Methods

The synthesis of ethyl (5Z)-5-[[4-[(2-fluorophenyl)methoxy]phenyl]methylidene]-2-(4-methylanilino)-4-oxothiophene-3-carboxylate involves a multi-step process that requires several chemical reactions. The first step involves the preparation of 2-(4-methylanilino)thiophene-3-carboxylic acid, which is then reacted with ethyl chloroformate to obtain ethyl 2-(4-methylanilino)thiophene-3-carboxylate. The resulting compound is then reacted with 4-(2-fluorophenyl)methoxybenzaldehyde to obtain ethyl (5Z)-5-[[4-[(2-fluorophenyl)methoxy]phenyl]methylidene]-2-(4-methylanilino)-4-oxothiophene-3-carboxylate. The synthesis of ethyl (5Z)-5-[[4-[(2-fluorophenyl)methoxy]phenyl]methylidene]-2-(4-methylanilino)-4-oxothiophene-3-carboxylate has been optimized to improve its yield and purity, and several modifications have been made to the original synthesis method.

Scientific Research Applications

Ethyl (5Z)-5-[[4-[(2-fluorophenyl)methoxy]phenyl]methylidene]-2-(4-methylanilino)-4-oxothiophene-3-carboxylate has been extensively studied for its potential applications in drug discovery and development. ethyl (5Z)-5-[[4-[(2-fluorophenyl)methoxy]phenyl]methylidene]-2-(4-methylanilino)-4-oxothiophene-3-carboxylate has been shown to exhibit potent anti-cancer activity against various cancer cell lines, including breast cancer, lung cancer, and prostate cancer. ethyl (5Z)-5-[[4-[(2-fluorophenyl)methoxy]phenyl]methylidene]-2-(4-methylanilino)-4-oxothiophene-3-carboxylate has also been shown to inhibit the growth of bacteria and fungi, making it a potential candidate for the development of new antibiotics. ethyl (5Z)-5-[[4-[(2-fluorophenyl)methoxy]phenyl]methylidene]-2-(4-methylanilino)-4-oxothiophene-3-carboxylate has also been studied for its potential use as a diagnostic tool for various diseases, including Alzheimer's disease and Parkinson's disease.